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Compound of Interest

Compound Name:
N-Boc-1-trityl-L-

histidineMethylEster

Cat. No.: B12282483

Get Quote

Executive Summary
In the synthesis of complex peptides, Boc-His(Trt)-OMe serves as a pivotal intermediate.[1]

While the free acid (Boc-His(Trt)-OH) is a standard commercial starting material with well-

defined specifications, the methyl ester (-OMe) is frequently generated in situ or isolated as a

transient intermediate.[1] Consequently, "standard" literature values for the ester are scarce

and often solvent-dependent.[1]

This guide establishes the Boc-His(Trt)-OH parent compound as the primary chiral reference

anchor and provides the methodological framework to validate the enantiomeric purity of the

methyl ester derivative. Reliance solely on optical rotation for the ester is discouraged due to

solvent effects; Chiral HPLC is recommended as the definitive validation step.

Technical Profile & Chirality
The trityl (Trt) group on the imidazole ring introduces significant steric bulk, which stabilizes the

histidine side chain but also profoundly influences the specific rotation (

).
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Chemical Name: N-

-t-Butoxycarbonyl-N-im-trityl-L-histidine methyl ester[1]

Molecular Formula:

(Ester) vs

(Acid)[1]

Chiral Center: L-Configuration at the

-carbon (S-configuration).[1]

Reference Values: Comparative Analysis
Table 1: Primary Reference Standards (Starting Material
vs. Derivative)
Note: As the methyl ester is often a non-commercial intermediate, the Free Acid value is the

critical "Anchor Point" for initial purity checks.

Compound State
Specific
Rotation

Solvent (c=1.
[1]0)

Status

Boc-His(Trt)-OH Free Acid +12.0° to +13.5°
Methanol

(MeOH)

Primary

Standard [1][2]

Boc-His(Trt)-OH Free Acid +26.0° Methanol
Variant (Lit.[1]

dependent) [3]

H-His(Trt)-OMe De-Boc Ester
Consistent w/

Structure
-

Secondary

Intermediate [4]

Boc-His(Trt)-

OMe
Methyl Ester Not Standardized -

Target

Intermediate
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Critical Insight: The conversion of the carboxylic acid to a methyl ester typically induces a shift

in the optical rotation. If your synthesized Boc-His(Trt)-OMe yields a value identical to the free

acid, incomplete esterification should be suspected.[1]

Table 2: Stereochemical Comparison (Enantiomeric
Control)
To validate that no racemization occurred during esterification (e.g., using MeOH/H+ or

Diazomethane), comparison with the D-isomer is essential.[1]

Isomer Configuration
Expected Rotation
Trend

Application

L-Isomer (S) Positive (+) in MeOH Target Product

D-Isomer (R) Negative (-) in MeOH Racemization Control

DL-Mix Racemic 0° System Suitability Test

Experimental Protocol: Determination & Validation
Since a universal "gold standard" value for the ester is absent from common pharmacopeias,

you must establish an Internal Reference Standard. Follow this Self-Validating Protocol.

Phase 1: Optical Rotation Measurement (SOP)
Objective: Determine

to track batch-to-batch consistency.

Preparation: Dry the sample of Boc-His(Trt)-OMe under high vacuum (

mbar) for 4 hours to remove residual solvent (methanol/DCM can skew results).
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Solvent: Use HPLC-grade Methanol. (Avoid DMF unless solubility is an issue, as DMF

absorbs strongly in UV if checking concentration).[1]

Concentration: Prepare a 1.0 g/100 mL (c=1) solution.

Precision Note: Weigh 100 mg

0.1 mg into a 10 mL volumetric flask.

Measurement:

Zero the polarimeter with pure solvent.

Measure at 20°C using the Sodium D-line (589 nm).[1]

Record 5 readings and average.

Calculation:

Where

is observed rotation,

is path length (dm),

is concentration (g/100mL).[1]

Phase 2: Purity Validation (The "Truth" Check)
Because optical rotation is non-specific, use Chiral HPLC to confirm the L-isomer percentage.

[1]

Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).[1]

Mobile Phase: Hexane : Isopropanol (80:[1]20) with 0.1% DEA (Diethylamine).[1]

Flow Rate: 1.0 mL/min.[1]

Detection: UV at 254 nm (Trityl group absorbs strongly).[1]
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Passing Criteria: L-Isomer > 99.5%; D-Isomer < 0.5%.

Decision Logic for Purity Analysis
The following diagram illustrates the workflow for validating the Boc-His(Trt)-OMe intermediate

when literature values are ambiguous.
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Figure 1: Validation workflow for Boc-His(Trt)-OMe emphasizing the necessity of Chiral HPLC

over simple optical rotation due to literature data scarcity.

Troubleshooting & Factors Affecting Rotation
Solvent Effect (Drastic): Histidine derivatives are notoriously sensitive to solvent.[1] A switch

from Methanol to Chloroform can sometimes reverse the sign of rotation. Always report the

solvent.

Trityl Cleavage: The trityl group is acid-labile.[1][2] If your sample smells of acetic acid or if

you used TFA, you may have partially deprotected the side chain, drastically altering the

.

Water Content: Hygroscopic samples will result in a lower effective concentration (

), leading to a falsely low specific rotation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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